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Compound of Interest

Compound Name: Disperse Orange 30

Cat. No.: B15552613 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Disperse Orange 30
(C.I. 11119) in the formulation of inkjet printing inks, particularly for digital textile printing on

synthetic fabrics like polyester.[1][2][3][4] This document outlines typical ink formulations,

experimental protocols for ink preparation and characterization, and the expected performance

characteristics of the resulting inks.

Overview of Disperse Orange 30
Disperse Orange 30 is a monoazo dye known for its orange to brown powder appearance.[1]

[2] It is primarily used for dyeing polyester fibers and fabrics due to its good sublimation and

light fastness properties.[1][2] Its application in inkjet printing inks allows for the digital printing

of vibrant orange shades on synthetic textiles.[5]

Table 1: Properties of Disperse Orange 30
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Property Value Reference

C.I. Name
Disperse Orange 30, C.I.

11119
[1]

CAS Registry Number 12223-23-3 / 5261-31-4 [1]

Molecular Formula C₁₉H₁₇Cl₂N₅O₄ [1]

Molecular Weight 450.27 g/mol [1]

Light Fastness 6 [4]

Washing Fastness (Polyester) 4-5 [4]

Sublimation Fastness 4-5 [4]

Appropriate Dyeing pH 4-7 [1][2]

Inkjet Ink Formulation
The formulation of a stable and jettable disperse inkjet ink is a multi-component system

designed to meet specific physical and chemical properties. A typical water-based disperse

inkjet ink formulation includes the following components:

Table 2: Typical Formulation of a Disperse Inkjet Ink
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Component Function
Typical
Concentration
(wt%)

Reference

Disperse Dye (e.g.,

Disperse Orange 30)
Colorant 0.3 - 15 [6][7]

Dispersing Agent
Prevents dye

agglomeration
2 - 5 [8]

Wetting

Agent/Humectant

(e.g., Diethylene

Glycol, Ethylene

Glycol)

Prevents nozzle

clogging, controls

drying

5 - 25 [6]

Water-based

Polymers (e.g., PVA)

Binder, improves

fastness
Varies [6][8]

Surfactant
Adjusts surface

tension
0.1 - 2.0 [7]

Defoamer
Prevents foam

formation
~0.5 [8]

pH Adjuster Maintains optimal pH ~0.05 [8]

Deionized Water Solvent 30 - 80 [6]

Experimental Protocols
Preparation of Disperse Dye Paste
This initial step reduces the particle size of the dye to prevent nozzle clogging in the inkjet

printer.

Mixing: Accurately weigh and combine the disperse dye (e.g., 16.7 wt%), a dispersing agent

(e.g., 9.2 wt%), a wetting agent like diethylene glycol (16.7 wt%), and deionized water (57.4

wt%) in an agate mortar.[8]

Milling: Add zirconia beads (0.4–0.6 mm diameter) to the mixture.[8]
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Grinding: Perform grinding using a planetary ball mill at 800 rpm for approximately 3 hours to

achieve a fine dispersion.[8]

Formulation of the Disperse Inkjet Ink
Mixing: In a suitable vessel, combine the prepared disperse dye paste with the remaining

components of the ink formulation (wetting agents, water-based polymers, defoamer, pH

adjuster, and the remaining deionized water) under constant stirring at approximately 1000

rpm at 25°C until a homogeneous dispersion is achieved.[8]

Filtration: Filter the resulting ink through a 0.22 µm membrane filter using a vacuum pump to

remove any remaining large particles.[8]

Disperse Dye Paste Preparation

Ink Formulation

Disperse Orange 30
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Workflow for Disperse Orange 30 Inkjet Ink Preparation.
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Characterization of the Inkjet Ink
To ensure the suitability of the formulated ink for inkjet printing, several key parameters must be

evaluated.

Table 3: Key Ink Characterization Parameters and Methods

Parameter Method
Typical Values for
Disperse Inks

Reference

Particle Size
Dynamic Light

Scattering (DLS)
< 200 nm [5]

Viscosity Rotational Viscometer 2.2 - 3.2 mPa·s [6]

Surface Tension

Automatic Surface

Tension Meter (De

Nouy ring method)

30 - 60 mN/m [9]

pH pH Meter 7.0 - 9.0 [10]

Conductivity Conductivity Meter Varies [9]

Digital Textile Printing and Fixation
Fabric Preparation: Polyester fabrics should be washed with a commercial detergent, rinsed,

and dried. For stable feeding into the printer, the fabric can be mounted on a backing sheet.

[8]

Printing: The formulated ink is loaded into a compatible inkjet printer (e.g., an Epson R230).

[8] Test patterns are then printed onto the prepared polyester fabric.

Thermofixation: The printed fabric is first dried in a hot air oven at 110°C for 30 seconds,

followed by a post-treatment at 180°C for 1 minute to fix the dye to the fabric.[8]
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Digital Textile Printing and Fixation Process.

Performance Evaluation
The quality of the printed fabric is assessed based on its color strength and fastness

properties.

Color Strength
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The color strength (K/S value) can be measured using a spectrophotometer. Higher K/S values

indicate a stronger color yield on the fabric.

Fastness Properties
The fastness of the printed fabric to washing, rubbing, and light should be evaluated according

to standard ISO or AATCC methods. Disperse Orange 30 generally exhibits good to excellent

fastness properties on polyester.

Table 4: Fastness Ratings for Disperse Orange 30 on Polyester

Fastness Test Rating

Washing (Staining) 4-5

Washing (Fading) 5

Light 5

Perspiration (Staining) 5

Perspiration (Fading) 5

Ironing (Staining) 4-5

Ironing (Fading) 4-5

(Based on ISO and AATCC standards, where 5 is excellent)

Conclusion
Disperse Orange 30 is a suitable colorant for formulating water-based inkjet inks for digital

textile printing on polyester. By following the detailed protocols for ink preparation and

characterization, it is possible to produce a stable and high-performing orange ink. The

resulting prints are expected to exhibit good color strength and excellent fastness properties,

making this dye a viable option for various textile applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. worlddyevariety.com [worlddyevariety.com]

2. Disperse Orange 30 | 12223-23-3 [chemicalbook.com]

3. cycolorant.com [cycolorant.com]

4. China Disperse Orange 30 Manufacturers, Suppliers, Factory, Wholesale - Products -
Hangzhou Tiankun Chem Co.,Ltd [dyechemical.com]

5. mdpi.com [mdpi.com]

6. researchgate.net [researchgate.net]

7. US9765221B2 - Orange ink composition, ink set, method of manufacturing dyed product,
and dyed product - Google Patents [patents.google.com]

8. Preparation of disperse inks for direct inkjet printing of non-pretreated polyester fabrics -
PMC [pmc.ncbi.nlm.nih.gov]

9. 2024.sci-hub.se [2024.sci-hub.se]

10. CN103694795B - Disperse dye ink-jet ink and preparation method thereof - Google
Patents [patents.google.com]

To cite this document: BenchChem. [Application Notes and Protocols: Disperse Orange 30
for Inkjet Printing Inks]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15552613#application-of-disperse-orange-30-in-
inkjet-printing-inks]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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